Cas no 95309-06-1 (N-(4-ethoxyphenyl)aminosulfonamide)

• Product Name: N-(4-ethoxyphenyl)aminosulfonamide
• CAS No: 95309-06-1
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• MDL: MFCD26044908
• CID: 799341
• PubChem ID: 45117533
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• Sulfamide,N-(4-ethoxyphenyl)-
• Sulfamide, (4-ethoxyphenyl)- (9CI)
• 1-ethoxy-4-(sulfamoylamino)benzene
• Z1612305683
• AKOS027394014
• Sulfamide,(4-ethoxyphenyl)-(9ci)
• EN300-233424
• 95309-06-1
• N-(4-ethoxyphenyl)aminosulfonamide
• SB78879
• SCHEMBL4918417
• N-(4-Ethoxyphenyl)sulfuric diamide
• N-(4-Ethoxyphenyl)sulfuricdiamide

• MDL： MFCD26044908
• Inchi： 1S/C8H12N2O3S/c1-2-13-8-5-3-7(4-6-8)10-14(9,11)12/h3-6,10H,2H2,1H3,(H2,9,11,12)
• InChI Key： JUXJENRUALCGOI-UHFFFAOYSA-N
• SMILES： S(N)(NC1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(4-ethoxyphenyl)aminosulfonamide

Professional Introduction to N-(4-ethoxyphenyl)aminosulfonamide (CAS No. 95309-06-1)

N-(4-ethoxyphenyl)aminosulfonamide, with the CAS number 95309-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-known group of molecules that have been extensively studied for their diverse biological activities. The presence of both an amine and a sulfonamide functional group in its structure imparts unique chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of N-(4-ethoxyphenyl)aminosulfonamide consists of a phenyl ring substituted with an ethoxy group at the para position, linked to an amine group through a sulfonamide bond. This configuration not only contributes to its stability but also enhances its potential for interaction with biological targets. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with improved pharmacological profiles. N-(4-ethoxyphenyl)aminosulfonamide has emerged as a promising candidate in this context due to its structural features. Studies have demonstrated that the ethoxy substituent can modulate the electronic properties of the phenyl ring, thereby influencing the compound's binding affinity and selectivity towards biological targets. This flexibility makes it an attractive scaffold for designing molecules with tailored biological activities.

One of the most compelling aspects of N-(4-ethoxyphenyl)aminosulfonamide is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and metabolic disorders. For instance, preclinical studies have suggested that derivatives of this compound may interfere with key signaling pathways involved in tumor growth and progression. Additionally, its ability to modulate inflammatory responses makes it a candidate for developing new anti-inflammatory therapies.

The synthesis of N-(4-ethoxyphenyl)aminosulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of structural modifications to optimize pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between N-(4-ethoxyphenyl)aminosulfonamide and its potential biological targets. These studies have provided insights into the binding modes of the compound at various receptors and enzymes, helping researchers design more effective derivatives. The integration of experimental data with computational predictions has been crucial in validating these findings and guiding further optimization efforts.

The pharmacokinetic profile of N-(4-ethoxyphenyl)aminosulfonamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary studies have indicated that the compound exhibits favorable solubility and bioavailability properties, which are critical factors for drug development. Further investigations are ongoing to refine these parameters and ensure that the compound can be delivered effectively to target tissues.

In conclusion, N-(4-ethoxyphenyl)aminosulfonamide (CAS No. 95309-06-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its sulfonamide core provides a versatile platform for designing molecules with targeted therapeutic effects, while its ethoxy substituent enhances its chemical diversity. As research continues to uncover new applications for this compound, it holds great potential for contributing to the development of innovative treatments for various diseases.